4-Chloromethyl-5-methyl-3-(4-trifluoromethylphenyl)isoxazole

• Molecular Formula: C12H9ClF3NO
• Molecular Weight: 275.65 g/mol
• IUPAC Name: 4-(chloromethyl)-5-methyl-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole
• InChI: InChI=1S/C12H9ClF3NO/c1-7-10(6-13)11(17-18-7)8-2-4-9(5-3-8)12(14,15)16/h2-5H,6H2,1H3
• InChI Key: IMGPYNAXWWOTOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=C(C=C2)C(F)(F)F)CCl

Description

4-Chloromethyl-5-methyl-3-(4-trifluoromethylphenyl)isoxazole is a useful research compound. Its molecular formula is C12H9ClF3NO and its molecular weight is 275.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-methyl-3-(4-trifluoromethylphenyl)-4-isoxazolylmethanol (1.75 g) and thionyl chloride (5.0 ml) was stirred at 0° C. for 30 min. The reaction mixture was concentrated, saturated aqueous sodium hydrogencarbonate was added to the residue, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated. The obtained colorless crystals were filtrated to give 4-chloromethyl-5-methyl-3-(4-trifluoromethylphenyl)isoxazole (1.50 g, yield 80%). The crystals were recrystallized from diisopropyl ether. melting point: 91–92° C.